2-Methyl-4-(2-methoxyphenyl)-2-butanol

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 4-(2-methoxyphenyl)-2-methylbutan-2-ol
• InChI: InChI=1S/C12H18O2/c1-12(2,13)9-8-10-6-4-5-7-11(10)14-3/h4-7,13H,8-9H2,1-3H3
• InChI Key: RLEZWTPYVYLQHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC1=CC=CC=C1OC)O

Description

2-Methyl-4-(2-methoxyphenyl)-2-butanol is an organic compound that belongs to the class of secondary alcohols It is characterized by the presence of a methoxyphenyl group attached to a butanol backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-4-(2-methoxyphenyl)-2-butanol can be achieved through several synthetic routes. One common method involves the reaction of 2-methoxybenzaldehyde with 2-methyl-2-butanol in the presence of a suitable catalyst. The reaction typically proceeds under mild conditions, with the catalyst facilitating the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of large-scale reactors and optimized reaction conditions to maximize yield and efficiency. The process may include steps such as purification and isolation of the final product to ensure its quality and purity.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-4-(2-methoxyphenyl)-2-butanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the compound into different alcohol derivatives.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Substitution reactions may involve reagents like halogens or other nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various alcohol derivatives.

Scientific Research Applications

2-Methyl-4-(2-methoxyphenyl)-2-butanol has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound may be studied for its potential biological activity and interactions with biological molecules.

Medicine: Research may explore its potential therapeutic effects and applications in drug development.

Industry: It can be used in the production of fragrances, flavors, and other industrial products.

Mechanism of Action

The mechanism of action of 2-Methyl-4-(2-methoxyphenyl)-2-butanol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

2-Methyl-4-phenyl-2-butanol: Similar structure but lacks the methoxy group.

4-(2-Methoxyphenyl)-2-butanol: Similar structure but lacks the methyl group on the butanol backbone.

Uniqueness

2-Methyl-4-(2-methoxyphenyl)-2-butanol is unique due to the presence of both the methoxyphenyl and methyl groups, which confer distinct chemical properties and potential applications. This combination of functional groups makes it a valuable compound for various research and industrial purposes.